Cas no 2229589-98-2 (4-(5-phenylthiophen-2-yl)butan-2-ol)

• Product Name: 4-(5-phenylthiophen-2-yl)butan-2-ol
• CAS No: 2229589-98-2
• MF: C₁₄H₁₆OS
• MW: 232.341242790222
• CID: 5910150
• PubChem ID: 165780765
• Update Time: 2025-06-25

4-(5-phenylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-phenylthiophen-2-yl)butan-2-ol
• 2229589-98-2
• EN300-1860698

• Inchi： 1S/C14H16OS/c1-11(15)7-8-13-9-10-14(16-13)12-5-3-2-4-6-12/h2-6,9-11,15H,7-8H2,1H3
• InChI Key： QYKUNCWKCZLDOW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1CCC(C)O

Computed Properties

• Exact Mass: 232.09218630g/mol
• Monoisotopic Mass: 232.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-(5-phenylthiophen-2-yl)butan-2-ol

Chemical Profile of 4-(5-phenylthiophen-2-yl)butan-2-ol (CAS No: 2229589-98-2)

4-(5-phenylthiophen-2-yl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2229589-98-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butan-2-ol backbone conjugated with a phenylthiophene moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of the aromatic thiophene ring enhances its interaction with biological targets, making it a valuable scaffold for drug discovery initiatives.

The compound’s structure is characterized by a four-carbon alcohol group linked to a phenylthiophene unit. This arrangement allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. The phenylthiophen part of the molecule is particularly noteworthy, as thiophene derivatives are widely studied for their roles in medicinal chemistry. They exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties, depending on the substitution pattern and overall molecular architecture.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds like 4-(5-phenylthiophen-2-yl)butan-2-ol due to their ability to modulate biological pathways effectively. The butan-2-ol moiety contributes to the compound’s solubility and metabolic stability, which are critical factors in drug development. Researchers have leveraged this compound as a building block in synthesizing novel molecules with enhanced pharmacokinetic profiles. Its structural features make it an attractive candidate for further exploration in the design of small-molecule drugs targeting neurological and cardiovascular diseases.

One of the most compelling aspects of 4-(5-phenylthiophen-2-yl)butan-2-ol is its potential application in the development of central nervous system (CNS) therapeutics. The phenylthiophene ring is known to penetrate the blood-brain barrier more efficiently than many other aromatic systems, making it an ideal candidate for neuropharmacological studies. Recent studies have demonstrated that derivatives of this compound exhibit promising effects on neurotransmitter receptors and ion channels, suggesting their utility in treating conditions such as depression, anxiety, and neurodegenerative disorders.

The compound’s dual functionality—combining an alcohol group with an aromatic heterocycle—also makes it suitable for exploring novel synthetic pathways. The alcohol moiety can undergo various chemical transformations, including esterification, oxidation, and reduction reactions, while the phenylthiophene part can be modified through halogenation or cross-coupling reactions. These possibilities have opened up new avenues for medicinal chemists seeking to develop innovative therapeutic agents.

Moreover, 4-(5-phenylthiophen-2-yl)butan-2-ol has been investigated in the context of anti-inflammatory drug development. Inflammatory processes are mediated by complex signaling pathways involving multiple enzymes and cytokines. Compounds that can modulate these pathways effectively are highly sought after in therapeutic research. Preliminary studies indicate that derivatives of this molecule may inhibit key inflammatory enzymes such as COX and LOX, thereby reducing inflammation without causing significant side effects.

The synthesis of 4-(5-phenylthiophen-2-yl)butan-2-ol involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the butanoyl intermediate followed by condensation with 5-bromothieno[3',2':1',6']benzodithiophene under basic conditions. This reaction sequence showcases the power of transition metal-catalyzed coupling reactions in constructing complex molecular frameworks efficiently. The synthesis route also emphasizes the importance of protecting group strategies to ensure regioselectivity and high yields.

From a computational chemistry perspective, 4-(5-phenylthiophen-2-yibutan)-2-o1 has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Computer simulations have revealed that this compound can bind effectively to proteins involved in disease pathways, providing insights into its potential mechanism of action. These studies not only accelerate drug discovery efforts but also help in designing analogs with improved binding affinities and selectivities.

The growing interest in green chemistry has also influenced the synthesis approaches for compounds like 4-(5-phnnylthiophen)-butan--o1l. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption while maintaining high reaction efficiencies. For instance, palladium-catalyzed cross-coupling reactions have been optimized to achieve near-zero waste processes, aligning with global sustainability goals.

In conclusion,4-(5-phnnylthiohpben)-butan--o1l (CAS No: 2229589--98--92 represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities Its unique combination of functional groups positions it as a versatile scaffold for drug discovery initiatives spanning multiple disease areas Including CNS disorders anti-inflammation cardiovascular diseases among others As research continues this compound is likely to emerge as an important intermediate in developing next-generation pharmaceuticals.